disodium;chromium(3+);2-[[6-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-1-oxido-3-sulfonatonaphthalen-2-yl]diazenyl]benzoate;hydron

• IUPAC Name: disodium;chromium(3+);2-[[6-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-1-oxido-3-sulfonatonaphthalen-2-yl]diazenyl]benzoate;hydron
• InChI: InChI=1S/2C20H12Cl2N6O6S.Cr.2Na/c2*21-18-24-19(22)26-20(25-18)23-10-5-6-11-9(7-10)8-14(35(32,33)34)15(16(11)29)28-27-13-4-2-1-3-12(13)17(30)31;;;/h2*1-8,29H,(H,30,31)(H,32,33,34)(H,23,24,25,26);;;/q;;+3;2*+1/p-5
• InChI Key: GRQJWISCNBOZMB-UHFFFAOYSA-I
• Canonical SMILES: [H+].C1=CC=C(C(=C1)C(=O)[O-])N=NC2=C(C=C3C=C(C=CC3=C2[O-])NC4=NC(=NC(=N4)Cl)Cl)S(=O)(=O)[O-].C1=CC=C(C(=C1)C(=O)[O-])N=NC2=C(C=C3C=C(C=CC3=C2[O-])NC4=NC(=NC(=N4)Cl)Cl)S(=O)(=O)[O-].[Na+].[Na+].[Cr+3]
• Molecular Formula: C40H19Cl4CrN12Na2O12S2
• Molecular Weight: 1163.6 g/mol
• CAS No.: 70788-63-5, 12225-67-1

Description

Disodium;chromium(3+);2-[[6-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-1-oxido-3-sulfonatonaphthalen-2-yl]diazenyl]benzoate;hydron is a complex compound often used in various industrial and scientific applications. This compound is known for its unique chemical structure, which includes a chromium ion coordinated with a triazinyl group and a naphthalenyl diazenyl group. It is commonly used as a dye and in various chemical reactions due to its stability and reactivity.

Preparation Methods

The synthesis of disodium;chromium(3+);2-[[6-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-1-oxido-3-sulfonatonaphthalen-2-yl]diazenyl]benzoate;hydron involves several steps. The starting materials typically include 4,6-dichloro-1,3,5-triazine and 1-oxido-3-sulfonatonaphthalene. These compounds undergo a series of reactions, including diazotization and coupling reactions, to form the final product. Industrial production methods often involve the use of large-scale reactors and controlled conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

Disodium;chromium(3+);2-[[6-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-1-oxido-3-sulfonatonaphthalen-2-yl]diazenyl]benzoate;hydron undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include sodium azide, acetone, and sodium carbonate. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications In chemistry, it is used as a dye and a reagent in various reactions In biology, it is used in staining techniques to visualize cellular componentsIn industry, it is used in the production of dyes, pigments, and other chemical products .

Mechanism of Action

The mechanism of action of disodium;chromium(3+);2-[[6-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-1-oxido-3-sulfonatonaphthalen-2-yl]diazenyl]benzoate;hydron involves its interaction with various molecular targets and pathways. The chromium ion in the compound can coordinate with different ligands, affecting the compound’s reactivity and stability. The triazinyl and naphthalenyl diazenyl groups also play a role in the compound’s chemical behavior, influencing its interactions with other molecules .

Comparison with Similar Compounds

Disodium;chromium(3+);2-[[6-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-1-oxido-3-sulfonatonaphthalen-2-yl]diazenyl]benzoate;hydron can be compared with other similar compounds, such as disodium 3-[(E)-{4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-2-methylphenyl}diazenyl]-1,5-naphthalenedisulfonate. These compounds share similar structural features but differ in their specific chemical properties and applications. The unique combination of the triazinyl and naphthalenyl diazenyl groups in this compound gives it distinct advantages in certain applications .